Cas no 2228298-12-0 (methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate)

• Product Name: methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate
• CAS No: 2228298-12-0
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6407143
• PubChem ID: 165611187
• Update Time: 2025-05-22

methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate
• 2228298-12-0
• EN300-1761703

• Inchi： 1S/C10H12F2N2O2/c1-16-9(15)2-6(3-13)10-7(11)4-14-5-8(10)12/h4-6H,2-3,13H2,1H3
• InChI Key： XENZVEKBWNFGGY-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(CN)CC(=O)OC)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate

Comprehensive Overview of Methyl 4-Amino-3-(3,5-Difluoropyridin-4-yl)Butanoate (CAS No. 2228298-12-0)

Methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate (CAS No. 2228298-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a difluoropyridine moiety, is widely studied for its potential applications in drug discovery and material science. Its molecular formula, C₁₀H₁₂F₂N₂O₂, highlights its versatility as a building block for synthesizing more complex molecules.

Researchers are increasingly exploring methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate for its role in modulating biological pathways. The presence of the difluoropyridine group enhances its binding affinity to specific protein targets, making it a valuable intermediate in the development of kinase inhibitors and other therapeutic agents. Recent studies have linked similar compounds to breakthroughs in treating chronic diseases, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry, this compound is also being evaluated for its environmental impact. With sustainability becoming a top priority, scientists are investigating eco-friendly synthesis routes for CAS No. 2228298-12-0 to minimize waste and energy consumption. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

The compound’s stability under various conditions makes it a candidate for high-throughput screening (HTS) applications. Laboratories focusing on drug discovery often utilize derivatives like methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate to identify novel bioactive molecules. Its compatibility with automated synthesis platforms further enhances its appeal in modern combinatorial chemistry workflows.

Another area of interest is the compound’s potential in agrochemical innovation. The difluoropyridine scaffold is known to contribute to the bioactivity of pesticides and herbicides. As the agricultural sector seeks safer and more efficient crop protection solutions, CAS No. 2228298-12-0 is being explored for its role in next-generation formulations.

From a commercial perspective, the demand for methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate is driven by its scalability in production. Suppliers and contract research organizations (CROs) are actively listing this compound in catalogs, catering to the needs of pharmaceutical developers and material scientists. Its patent landscape is also under scrutiny, as intellectual property protections could influence its market accessibility.

In summary, methyl 4-amino-3-(3,5-difluoropyridin-4-yl)butanoate (CAS No. 2228298-12-0) represents a multifaceted tool in modern chemistry. Its applications span from drug design to sustainable agriculture, reflecting the compound’s adaptability to diverse scientific challenges. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing questions in life sciences and industrial chemistry.